N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C15H21NO2/c1-11-7-8-14(12(2)9-11)18-10-15(17)16-13-5-3-4-6-13/h7-9,13H,3-6,10H2,1-2H3,(H,16,17)
• InChI Key: RNUKVIKRAXOZBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2CCCC2)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide, also known as S44819, is a selective antagonist of the oxytocin receptor. This compound has gained significant attention in recent years due to its potential therapeutic applications in various disorders, including anxiety, depression, and autism spectrum disorders. In

Mechanism of Action

N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide is a selective antagonist of the oxytocin receptor. Oxytocin is a neuropeptide that plays a crucial role in social behavior, including social bonding, trust, and empathy. By blocking the oxytocin receptor, this compound inhibits the effects of oxytocin, leading to anxiolytic, antidepressant, and social behavior-improving effects.
Biochemical and Physiological Effects
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to improve social behavior in animal models of autism spectrum disorders. These effects are thought to be mediated by the inhibition of the oxytocin receptor, which leads to a decrease in anxiety and an increase in social behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide in lab experiments is its selectivity for the oxytocin receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other neurotransmitter systems. However, one limitation of using this compound is its relatively low potency, which may require higher doses to achieve the desired effects.

Future Directions

There are several potential future directions for the study of N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide. One direction is to further investigate its therapeutic potential in disorders such as anxiety, depression, and autism spectrum disorders. Another direction is to explore its effects on other physiological systems, such as the immune system and the cardiovascular system. Additionally, there is a need for the development of more potent and selective oxytocin receptor antagonists for use in research and potential clinical applications.

Synthesis Methods

The synthesis of N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide involves the reaction of 2,4-dimethylphenol with cyclopentylbromide to form 2,4-dimethylphenylcyclopentyl ether. This intermediate is then reacted with chloroacetyl chloride to form this compound.

Scientific Research Applications

N-cyclopentyl-2-(2,4-dimethylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various disorders. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to improve social behavior in animal models of autism spectrum disorders.